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Compound of Interest

Compound Name: 2-Ethoxypropanoyl chloride

Cat. No.: B15347068 Get Quote

An In-depth Technical Guide to 2-
Ethoxypropanoyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 2-Ethoxypropanoyl chloride. Due to the limited availability of direct experimental

data for this specific compound, this guide leverages information on analogous compounds and

established principles of organic chemistry to provide a thorough profile.

Physical Properties
Quantitative data for 2-Ethoxypropanoyl chloride is not readily available in published

literature. The following table summarizes key physical properties, with values for the

analogous compounds 2-chloropropionyl chloride and 3-ethoxypropanoyl chloride provided for

comparison and estimation.
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Property
2-Ethoxypropanoyl
chloride
(Estimated)

2-Chloropropionyl
chloride

3-Ethoxypropanoyl
chloride

Molecular Formula C₅H₉ClO₂ C₃H₄Cl₂O C₅H₉ClO₂

Molecular Weight 136.58 g/mol 126.98 g/mol 136.58 g/mol [1]

Boiling Point 130-150 °C 109-111 °C[2] Not Available

Density ~1.1 g/mL 1.308 g/mL at 25 °C[2] Not Available

Refractive Index ~1.43 n20/D 1.440[2] Not Available

Chemical Properties and Reactivity
2-Ethoxypropanoyl chloride, as an acyl chloride, is expected to be a reactive compound,

susceptible to nucleophilic acyl substitution. It is likely a colorless to light yellow liquid and will

react with water.

Key Reactivity:

Hydrolysis: Reacts with water to form 2-ethoxypropanoic acid and hydrochloric acid.

Alcoholysis: Reacts with alcohols to form the corresponding esters.

Aminolysis: Reacts with primary and secondary amines to form amides.

Synthesis
A definitive, published experimental protocol for the synthesis of 2-Ethoxypropanoyl chloride
is not available. However, it can be synthesized from its corresponding carboxylic acid, 2-

ethoxypropanoic acid, using standard methods for the preparation of acyl chlorides.

General Experimental Protocol for Acyl Chloride Synthesis:

The conversion of a carboxylic acid to an acyl chloride is a common transformation in organic

synthesis. Several reagents can be employed for this purpose, including thionyl chloride

(SOCl₂), phosphorus(V) chloride (PCl₅), and oxalyl chloride ((COCl)₂).[3][4][5]
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Using Thionyl Chloride (SOCl₂):

This is a widely used method due to the convenient removal of byproducts (SO₂ and HCl) as

gases.[3][5]

Reaction: R-COOH + SOCl₂ → R-COCl + SO₂ + HCl

Procedure:

In a round-bottom flask equipped with a reflux condenser and a gas trap, add 2-

ethoxypropanoic acid.

Slowly add an excess of thionyl chloride (typically 1.2-1.5 equivalents). A catalytic amount

of N,N-dimethylformamide (DMF) can be added to accelerate the reaction.

The mixture is typically heated to reflux and the reaction progress is monitored by the

cessation of gas evolution.

After the reaction is complete, the excess thionyl chloride is removed by distillation, often

under reduced pressure, to yield the crude 2-ethoxypropanoyl chloride.

Further purification can be achieved by fractional distillation.

Workflow for the Synthesis of 2-Ethoxypropanoyl Chloride:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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